Cas no 847405-45-2 (ethyl 3-cyclopentaneamido-1-benzofuran-2-carboxylate)

• Product Name: ethyl 3-cyclopentaneamido-1-benzofuran-2-carboxylate
• CAS No: 847405-45-2
• MF: C₁₇H₁₉NO₄
• MW: 301.337064981461
• CID: 6068015
• PubChem ID: 4142242
• Update Time: 2025-06-09

ethyl 3-cyclopentaneamido-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-cyclopentaneamido-1-benzofuran-2-carboxylate
• ethyl 3-(cyclopentanecarboxamido)benzofuran-2-carboxylate
• 2-Benzofurancarboxylic acid, 3-[(cyclopentylcarbonyl)amino]-, ethyl ester
• AKOS024594523
• 847405-45-2
• SR-01000133528-1
• AB00671705-01
• F0666-1512
• VU0493946-1
• ethyl 3-(cyclopentanecarbonylamino)-1-benzofuran-2-carboxylate
• SR-01000133528

• Inchi： 1S/C17H19NO4/c1-2-21-17(20)15-14(12-9-5-6-10-13(12)22-15)18-16(19)11-7-3-4-8-11/h5-6,9-11H,2-4,7-8H2,1H3,(H,18,19)
• InChI Key： JTOWFLUVJNZKSI-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(C2CCCC2)=O)=C1C(OCC)=O

Computed Properties

• Exact Mass: 301.13140809g/mol
• Monoisotopic Mass: 301.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.262±0.06 g/cm3(Predicted)
• Boiling Point: 500.6±35.0 °C(Predicted)
• pka: 13.06±0.20(Predicted)

Additional information on ethyl 3-cyclopentaneamido-1-benzofuran-2-carboxylate

Professional Introduction to Ethyl 3-cyclopentaneamido-1-benzofuran-2-carboxylate (CAS No. 847405-45-2)

Ethyl 3-cyclopentaneamido-1-benzofuran-2-carboxylate, identified by its CAS number 847405-45-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of benzofuran derivatives, which are widely recognized for their diverse biological activities and potential applications in medicinal chemistry. The structural motif of this molecule, featuring a cyclopentane amide moiety linked to a benzofuran backbone, positions it as a promising candidate for further exploration in drug discovery and molecular innovation.

The synthesis of Ethyl 3-cyclopentaneamido-1-benzofuran-2-carboxylate involves intricate organic transformations that highlight the compound's synthetic accessibility and versatility. The benzofuran core is a well-documented scaffold in medicinal chemistry, often employed in the development of bioactive molecules due to its ability to interact with various biological targets. The incorporation of the cyclopentane amide group introduces additional functional diversity, enabling modifications that can fine-tune the pharmacological properties of the compound. Recent advancements in synthetic methodologies have enhanced the efficiency and scalability of producing such derivatives, making them more viable for industrial applications.

In the realm of pharmaceutical research, Ethyl 3-cyclopentaneamido-1-benzofuran-2-carboxylate has been studied for its potential as an intermediate in the development of novel therapeutic agents. The benzofuran moiety is particularly interesting because it is structurally analogous to several known bioactive compounds, including anticonvulsants, anti-inflammatory agents, and antimicrobial agents. The cyclopentane amide functionality further extends the pharmacophoric possibilities by allowing for hydrogen bonding interactions and conformational flexibility, which are critical factors in drug-receptor binding affinity.

Recent studies have demonstrated the utility of Ethyl 3-cyclopentaneamido-1-benzofuran-2-carboxylate as a building block for more complex molecules. For instance, researchers have explored its role in constructing peptidomimetics, which are designed to mimic the biological activity of natural peptides while avoiding their limitations such as susceptibility to enzymatic degradation. The benzofuran scaffold provides a rigid framework that can be modified to enhance stability and bioavailability, whereas the cyclopentane amide group offers a site for further functionalization to achieve specific pharmacological effects.

The compound's potential in drug discovery is further underscored by its compatibility with various chemical modifications. For example, it can be subjected to hydrolysis or transesterification reactions to yield different derivatives with altered physicochemical properties. These modifications are essential for optimizing drug candidates in terms of solubility, permeability, and metabolic stability. Additionally, the use of computational chemistry techniques has enabled researchers to predict the binding modes of Ethyl 3-cyclopentaneamido-1-benzofuran-2-carboxylate with biological targets, providing valuable insights into its mechanism of action and potential therapeutic applications.

Ethical considerations and regulatory compliance are paramount when developing new pharmaceutical compounds like Ethyl 3-cyclopentaneamido-1-benzofuran-2-carboxylate. Ensuring that synthetic pathways are environmentally sustainable and that laboratory practices adhere to stringent safety standards are essential components of modern drug development. The growing emphasis on green chemistry principles has encouraged innovations in synthetic methodologies that minimize waste and reduce hazardous exposures, aligning with global efforts to promote sustainable industrial practices.

The future prospects for Ethyl 3-cyclopentaneamido-1-benzofuran-2-carboxylate in pharmaceutical research appear promising. Ongoing investigations into its biological activity and structural optimization could lead to the identification of novel therapeutic agents with improved efficacy and reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate these developments, fostering an environment where innovative compounds like this one can be rapidly translated into clinical applications.

In conclusion, Ethyl 3-cyclopentaneamido-1-benzofuran-2-carboxylate (CAS No. 847405-45-2) represents a significant advancement in the field of organic synthesis and medicinal chemistry. Its unique structural features and versatile reactivity make it a valuable tool for researchers seeking to develop new drugs targeting various diseases. As our understanding of molecular interactions continues to evolve, compounds such as this one will play an increasingly important role in shaping the future of healthcare.